Cas no 14041-33-9 (4,5-Dihydroxy-3-[(2-hydroxy-3,5-dinitrophenyl)azo]-6-[(3-sulfophenyl)azo]-2,7-naphthalenedisulfonic acid)

• Product Name: 4,5-Dihydroxy-3-[(2-hydroxy-3,5-dinitrophenyl)azo]-6-[(3-sulfophenyl)azo]-2,7-naphthalenedisulfonic acid
• CAS No: 14041-33-9
• MF: C₂₂H₁₄N₆O₁₆S₃
• MW: 714.572161197662
• CID: 183076
• Update Time: 2023-11-19

4,5-Dihydroxy-3-[(2-hydroxy-3,5-dinitrophenyl)azo]-6-[(3-sulfophenyl)azo]-2,7-naphthalenedisulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,4,5-dihydroxy-3-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-6-[2-(3-sulfophenyl)diazenyl]-
• 4,5-Dihydroxy-3-[(2-hydroxy-3,5-dinitrophenyl)azo]-6-[(3-sulfophenyl)azo]-2,7-naphthalenedisulfonic acid
• 2-(2-Hydroxy-3,5-dinitrophenylazo)-7-(3-sulfophenylazo)-1,8-dihydroxy-3,6-naphthalenedisulfonic acid
• 2,7-Naphthalenedisulfonic acid,4,5-dihydroxy-3-[(2-hydroxy-3,5-dinitrophenyl)azo]-6-[(m-sulfophenyl)azo]-(7CI,8CI)
• 2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3-[(2-hydroxy-3,5-dinitrophenyl)azo]-6-[(3-sulfophenyl)azo]-(9CI)
• Picramine M
• CID 136247479

• Inchi： 1S/C22H14N6O16S3/c29-20-13(7-11(27(32)33)8-14(20)28(34)35)24-26-19-16(47(42,43)44)5-9-4-15(46(39,40)41)18(21(30)17(9)22(19)31)25-23-10-2-1-3-12(6-10)45(36,37)38/h1-8,29-31H,(H,36,37,38)(H,39,40,41)(H,42,43,44)/b25-23+,26-24+
• InChI Key： XQHWQLDVLFNVEM-OGGGYYITSA-N
• SMILES： S(C1C(=C(C2C(=C(C(=CC=2C=1)S(=O)(=O)O)/N=N/C1C=CC=C(C=1)S(=O)(=O)O)O)O)/N=N/C1C=C(C=C(C=1O)[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)O

Computed Properties

• Exact Mass: 713.963
• Monoisotopic Mass: 713.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 47
• Rotatable Bond Count: 7
• Complexity: 1560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 390